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Compound of Interest

Compound Name: 2-Amino-3-bromoquinolin-7-ol

Cat. No.: B13901562

Get Quote

Executive Directive

Do not dispose of 2-Amino-3-bromoquinolin-7-ol down the drain or in general trash.

This compound is a halogenated aromatic heterocycle. It requires strict segregation into
Halogenated Waste streams. Its amphoteric nature (containing both a basic amine and an
acidic phenol group) dictates specific compatibility checks to prevent polymerization or heat

generation in waste containers.

Chemical Profile & Hazard Characterization

To ensure safety, you must understand the "Why" behind the protocol. This compound is not

just "organic waste"; it is a multi-functional intermediate with specific reactivities.
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] ) ] Disposal
Feature Chemical Moiety Operational Hazard L.
Implication

MANDATORY: Must
go to high-temp
) ) incineration with
) ) Toxic combustion ]
Halogenation Bromine (-Br) at C3 scrubbers. Never mix
byproducts (HBr).[1] _
with non-halogenated
solvents (increases

disposal cost 10x).

DO NOT MIX with
oxidizing acids (e.g.,
Nitric Acid) to avoid

Reacts with strong
Basicity Amino (-NH2) at C2 acids; potential for

NOXx generation.[1] )
exothermic runaway.

Increases solubility in

o basic aqueous waste,
o Weakly acidic ) o
Acidity Hydroxyl (-OH) at C7 ] potentially mobilizing
(Phenolic).[1] o
the toxin if not

segregated.

) o Zero-discharge policy.
o ) Aquatic toxicity; DNA )
Core Quinoline Ring ) ] ] All rinsate must be
intercalation potential.
collected.

CAS Number: 2086769-19-7 (or analog class) Waste Classification: Halogenated Organic /
Irritant / Toxic

Pre-Disposal Stabilization (The Self-Validating
System)

Before moving waste to the central accumulation area, perform this Self-Validating
Compatibility Check. This ensures your waste container does not become a pressure vessel.

Protocol: The "Watch Glass" Test

Perform this only if mixing the compound with other waste solvents.
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 Isolate: Place 1 mL of your current waste solvent stream in a watch glass inside a fume
hood.

e Add: Add ~50 mg of 2-Amino-3-bromoquinolin-7-ol.

e Observe: Wait 5 minutes.
o Bubbling/Fuming?STOP. Incompatible. Dispose of as solid waste only.
o Color Change (Darkening)? Oxidation occurring. Segregate immediately.
o No Reaction? Proceed to liquid disposal.

Step-by-Step Disposal Procedures

Scenario A: Solid Waste (Pure Compound or
Contaminated Solids)

Best for: Expired shelf stock, contaminated gloves, spill cleanup debris.[1]

Containment: Place the solid material in a clear, wide-mouth polyethylene (HDPE) or glass
jar.

Bagging: Double-bag the jar in 4-mil clear polyethylene bags.

Labeling: Apply a hazardous waste label.

o Constituents: "2-Amino-3-bromoquinolin-7-ol (Solid)"

o Hazard Checkbox: Toxic, Irritant.[2]

Segregation: Deposit in the Solid Halogenated Waste drum.

Scenario B: Liquid Waste (Mother Liquor / HPLC
Effluent)

Best for: Reaction mixtures dissolved in DCM, Chloroform, or Methanol.[1]
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pH Check: Ensure the waste solution is between pH 4 and 10.

o Why? Extreme pH can degrade the container or catalyze reactions with other halogenated
wastes.

Solvent Compatibility: Ensure the carrier solvent is compatible with the Halogenated Waste
stream (e.g., Dichloromethane, Chloroform).

o Critical: If dissolved in Acetone/Ethanol, it still goes into Halogenated Waste because of
the bromine content.

Transfer: Pour into the Halogenated Solvent Carboy (typically yellow or red safety cans).

Log: Record the volume and concentration on the carboy log sheet immediately.

Visual Workflow: Disposal Decision Tree

The following diagram illustrates the logical flow for disposing of this compound, ensuring no
critical decision points are missed.
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Waste: 2-Amino-3-bromoquinolin-7-ol
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Tag as

i
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Click to download full resolution via product page

Figure 1: Decision logic for segregating 2-Amino-3-bromoquinolin-7-ol. Note that even non-
halogenated solvents must enter the Halogenated stream once contaminated with this
compound.

Regulatory & Compliance (US Focus)
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Failure to classify this waste properly can result in fines under RCRA (Resource Conservation
and Recovery Act).

o EPA Waste Code: While this specific CAS is not P-listed or U-listed, it defaults to
Characteristic Hazardous Waste due to toxicity and halogen content.

» Halogen Rule: If the total halogen concentration in a waste stream exceeds 1,000 ppm, the
EPA presumes it is a hazardous halogenated waste (40 CFR 279.10).

o Labeling Requirement: The label must explicitly state "Contains Halogens" to alert the
disposal facility to use appropriate incineration chambers (preventing acid rain formation
from HBr).

Emergency Contingencies

o Spill (Solid): Dampen with water to prevent dust. Sweep up carefully avoiding aerosolization.
Place in a jar as described in Scenario A.

e Spill (Liquid): Absorb with vermiculite or sand. Do not use paper towels if the solvent is an
oxidizer. Dispose of absorbent as Solid Halogenated Waste.

e EXxposure:

o Eye Contact: Rinse for 15 minutes. The bromo-quinoline moiety is a severe eye irritant.[1]
[21[3][41[5]
o Skin Contact: Wash with soap and water.[3][4][5][6] The lipophilic nature of the quinoline

ring allows for dermal absorption.
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¢ Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
Safety Data Sheets. 29 CFR 1910.1200. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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